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Compound of Interest

Compound Name: Sodium undecylenate

Cat. No.: B1592752 Get Quote

Essential Safety and Handling Guide for Sodium
Undecylenate
This document provides crucial safety protocols and logistical information for the handling and

disposal of Sodium undecylenate, tailored for researchers, scientists, and drug development

professionals. Following these guidelines is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Classification
Sodium undecylenate is the sodium salt of undecylenic acid. While some safety data sheets

(SDS) do not classify it as hazardous, others indicate significant potential risks.[1][2] It is

prudent to handle this chemical with a degree of caution, assuming the more stringent hazard

classifications are accurate. Potential hazards include:

Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[3][4][5]

Skin Irritation: Causes skin irritation.[3][4][5]

Eye Irritation: Causes serious eye irritation.[3][4][5]

Aquatic Hazard: May be harmful to aquatic life with long-lasting effects.

Quantitative Safety Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1592752?utm_src=pdf-interest
https://www.benchchem.com/product/b1592752?utm_src=pdf-body
https://www.benchchem.com/product/b1592752?utm_src=pdf-body
https://www.benchchem.com/product/b1592752?utm_src=pdf-body
https://www.benchchem.com/product/b1592752?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/NG-S35%20English%20SDS%20US.pdf
http://www.perflavory.com/docs/doc1355801.html
https://file.medchemexpress.com/batch_PDF/HY-W127452/Undecylenate-sodium-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/23667258
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-undecylenate
https://file.medchemexpress.com/batch_PDF/HY-W127452/Undecylenate-sodium-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/23667258
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-undecylenate
https://file.medchemexpress.com/batch_PDF/HY-W127452/Undecylenate-sodium-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/23667258
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-undecylenate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes key quantitative safety and hazard information for Sodium
undecylenate.

Data Point Value Source(s)

GHS Hazard Statements

H302: Harmful if

swallowedH311: Toxic in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH412:

Harmful to aquatic life with

long lasting effects

MedChemExpress SDS,

PubChem, Sigma-Aldrich

SDS[3][4][5]

Toxicological Data

No Observed Adverse Effect

Level (NOAEL): 60 mg/kg/day

(Repeated Dose Toxicity, Oral

Gavage, Rats)

ECHA REACH Dossier[6]

Occupational Exposure Limits

No specific OSHA PEL or

NIOSH REL has been

established for Sodium

Undecylenate. Limits for

"Particulates Not Otherwise

Regulated" may apply.[1][7]

Chem Service SDS, Santa

Cruz Biotechnology SDS[1][7]

Operational and Disposal Plans
Adherence to proper operational and disposal procedures is critical for minimizing risk.

Personal Protective Equipment (PPE)
The level of PPE required depends on the quantity of the substance being handled and the

specific procedure.

Standard Laboratory Handling (Small Quantities):

Eye Protection: Safety glasses with side-shields or safety goggles.[3][8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).[9]
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Body Protection: A standard laboratory coat.[3][8]

Respiratory Protection: Generally not required if handled in a well-ventilated area or

chemical fume hood. If dust is generated, a dust mask or an approved/certified respirator

is necessary.[8]

Large Quantities or Risk of Dusting/Spill:

Eye Protection: Splash goggles or a full-face shield.[7][8]

Hand Protection: Impervious gloves.[3][9]

Body Protection: Full protective suit or impervious clothing to prevent skin contact.[3][8]

Respiratory Protection: A self-contained breathing apparatus (SCBA) should be used to

avoid inhalation if ventilation is inadequate or during a large spill clean-up.[8]

Handling and Storage Protocol
Engineering Controls: Always handle Sodium undecylenate in a well-ventilated area. Use

process enclosures or local exhaust ventilation (e.g., a chemical fume hood) to control

airborne dust.[1][8] Ensure safety showers and eyewash stations are readily accessible.[3]

Safe Handling Practices:

Avoid all personal contact, including inhalation of dust.[7]

Do not eat, drink, or smoke in handling areas.[3]

Wash hands thoroughly after handling the material.[1][3]

Avoid the formation of dust and aerosols.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] It is

sensitive to light and should be protected from it.[8] Store away from incompatible materials

such as strong oxidizing agents.[1][8]
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In the event of a spill, follow a structured response plan. The workflow below outlines the

necessary steps for both small and large spills.

Small Spill Response

Large Spill Response

Spill Occurs

Assess Spill Size
& Immediate Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Small & Contained

Evacuate Immediate Area

Large or Uncontrolled

Cover with absorbent material.
Shovel into a labeled waste container.

Clean spill area with water
and wipe dry.

Dispose of Waste
per Institutional Guidelines

Alert Supervisor & Safety Officer

Don Enhanced PPE
(Respirator, Full Suit, Gloves)

Contain spill if safe to do so.
Prevent entry into drains.

Mechanically collect powder.
Avoid creating dust.

Decontaminate area thoroughly.

Complete Incident Report

End
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Click to download full resolution via product page

Caption: Workflow for responding to a Sodium undecylenate spill.

Detailed Spill Clean-up Steps:

Small Spills: Use a shovel to carefully place the material into a suitable, labeled container for

waste disposal.[8] Finish cleaning the contaminated surface by spreading water and allowing

it to be evacuated through the sanitary system if local regulations permit.[8]

Large Spills: Prevent further leakage if it is safe to do so.[10] Cover the powder spill with a

plastic sheet to minimize spreading.[10] Mechanically take up the material, avoiding dust

creation, and place it in appropriate containers for disposal.[10]

Disposal Plan
All waste materials, including contaminated PPE and cleaning materials, must be disposed of

in accordance with applicable federal, state, and local environmental control regulations.[1][3]

[10] Do not allow the product to enter drains or water courses.[3]

Emergency and First Aid Procedures
Immediate action is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do.[3] Seek medical attention if irritation persists.[8]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with

plenty of soap and water.[3][8] Get medical attention if irritation develops or persists.[8]

Inhalation: Remove the victim to fresh air.[8] If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.[8] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Wash out the mouth with water.[3] If large quantities

are swallowed, call a physician immediately.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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